Cas no 1046806-19-2 (3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid)

• Product Name: 3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid
• CAS No: 1046806-19-2
• MF: C₁₄H₁₉ClN₂O₄
• MW: 314.764662981033
• CID: 5830339
• PubChem ID: 16443466
• Update Time: 2025-05-25

3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid
• SR-01000011086
• 4-((2-chlorophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid
• AKOS002276762
• 4-(2-chloroanilino)-2-(3-methoxypropylamino)-4-oxobutanoic acid
• SR-01000011086-1
• AKOS016308711
• F1278-0221
• 1046806-19-2

• Inchi： 1S/C14H19ClN2O4/c1-21-8-4-7-16-12(14(19)20)9-13(18)17-11-6-3-2-5-10(11)15/h2-3,5-6,12,16H,4,7-9H2,1H3,(H,17,18)(H,19,20)
• InChI Key： UZTOUMMMAIFILR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CC(C(=O)O)NCCCOC)=O

Computed Properties

• Exact Mass: 314.1033348g/mol
• Monoisotopic Mass: 314.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid

3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic Acid: A Comprehensive Overview

The compound 3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid (CAS No. 1046806-19-2) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a chlorophenyl group, a carbamoyl group, and a methoxypropylamino group, all attached to a propanoic acid backbone. Recent studies have highlighted its promising applications in drug design and bioactive material development.

Structural Analysis and Synthesis

The synthesis of 3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid involves a multi-step process that typically includes nucleophilic substitution, amide bond formation, and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity. The molecule's structure is particularly interesting due to the presence of multiple functional groups that can be further modified for specific applications.

Biological Activity and Pharmaceutical Applications

Recent studies have demonstrated that 3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor binding. For instance, it has shown potential as an inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for neuroprotective agents.

Materials Science Applications

Beyond pharmaceuticals, this compound has also found applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been explored for use in nanotechnology and sensor development. The molecule's amphiphilic nature allows it to interact with both hydrophobic and hydrophilic environments, making it ideal for creating responsive surfaces.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of 3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid is crucial. Recent research has focused on its biodegradability and toxicity profiles. Preliminary findings suggest that it is not highly toxic to aquatic life under standard conditions, but further studies are needed to fully assess its environmental footprint.

Future Directions and Research Opportunities

The future of 3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid lies in exploring its potential as a building block for more complex molecules. Researchers are currently investigating its use in peptide synthesis and as a precursor for advanced materials. Additionally, its role in drug delivery systems is an emerging area of interest.

In conclusion, 3-[(2-chlorophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid (CAS No. 1046806-19-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.